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Compound of Interest

Compound Name:
4-Amino-1,6-dimethyl-2-

hydroxypyrimidine

CAS No.: 66943-92-8

Cat. No.: B14160848

Get Quote

Executive Summary & Strategic Importance
In the field of nucleoside chemistry and epigenetics, 1,6-dimethylcytosine (1,6-DMC) serves as

a critical structural probe. Unlike its biologically ubiquitous isomer 5-methylcytosine (5mC) or

the standard model 1-methylcytosine (1mC), 1,6-DMC introduces a specific steric "conflict"

between the methyl groups at the N1 and C6 positions.

This guide provides a comparative structural analysis of 1,6-dimethylcytosine monohydrate. We

analyze how the ortho-methyl steric clash distorts the pyrimidine ring planarity, alters crystal

packing efficiency, and influences hydration patterns compared to its planar alternatives. This

analysis is vital for researchers designing nucleoside analogues where steric bulk at the C6

position is used to modulate polymerase fidelity or inhibit viral replication.

Comparative Structural Analysis
The Core Mechanism: The "Ortho-Methyl" Steric Clash
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The defining feature of 1,6-DMC is the proximity of the methyl group at N1 (glycosidic position

mimic) and the methyl group at C6. In standard pyrimidines (like Cytosine or 1-Methylcytosine),

the C6 position is occupied by a hydrogen atom, allowing the N1-substituent to lie in the plane

of the ring.

In 1,6-DMC, the van der Waals radii of the two methyl groups overlap, forcing a structural

distortion. This results in either:

Exocyclic Bond Rotation: The methyl groups rotate out of the aromatic plane to relieve strain.

Ring Puckering: The pyrimidine ring adopts a slight boat or twist conformation, reducing

aromaticity.

Comparison with Alternatives
Feature

1,6-Dimethylcytosine

(1,6-DMC)

1-Methylcytosine

(1mC)

5-Methylcytosine

(5mC)

Methylation Sites
N1 and C6

(Adjacent/Ortho)
N1 only C5 only (Meta to N1)

Steric Strain
High (N1-Me vs. C6-

Me clash)
Low (Planar) Low (Planar)

Crystal Packing
Distorted/Loose

Stacking due to bulk

Tight

-

stacking

Tight

-

stacking

Hydration Pattern

Water bridges polar

face (O2/N3);

Hydrophobic back

blocked

Water bridges O2/N3;

High lattice energy
Similar to Cytosine

Tautomeric Form

Predominantly Amino-

oxo (stabilized by

solvent)

Amino-oxo Amino-oxo

Biological Role
Synthetic Probe

(Steric Control)

Model for N-glycosidic

bond
Epigenetic Marker
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Mechanistic Insight: The Monohydrate Role
In the crystal lattice of 1,6-DMC, the monohydrate water molecule is not merely a solvent of

crystallization but a structural linchpin.

Hydrophobic Shielding: The C5-C6-N1 face of the molecule is highly hydrophobic due to the

dimethyl "wall."

Polar Anchoring: The water molecule typically coordinates with the O2 (carbonyl) and N4

(amino) or N3 sites, satisfying hydrogen bond donors/acceptors that cannot form

intermolecular base pairs due to the steric twisting of the ring.

Experimental Protocols
Protocol A: Crystallization of Sterically Hindered
Methylcytosines
Objective: Grow single crystals of 1,6-DMC suitable for X-ray diffraction, ensuring the

monohydrate form is selected over the anhydrous form.

Solvent Selection: Prepare a supersaturated solution of 1,6-dimethylcytosine in Milli-Q

Water/Ethanol (90:10 v/v).

Reasoning: Pure water promotes hydrate formation. The small ethanol fraction lowers

surface tension, aiding nucleation.

Thermal Dissolution: Heat the mixture to 50°C with mild stirring until fully dissolved. Do not

boil (prevents degradation).

Slow Evaporation: Filter the solution through a 0.22 µm PTFE filter into a silanized glass vial.

Cover with Parafilm and poke 3-5 small holes.

Incubation: Store at 4°C in a vibration-free environment.

Critical Step: Lower temperature favors the thermodynamic product (monohydrate) over

the kinetic anhydrous form.
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Harvesting: Crystals typically appear as colorless prisms within 7-14 days. Mount in

Paratone-N oil immediately to prevent dehydration (loss of lattice water).

Protocol B: X-Ray Data Collection & Refinement
Source: Cu K

(

Å) or Mo K

(

Å).

Temperature: Collect at 100 K (Cryostream).

Why: Reduces thermal motion of the disordered methyl protons at C6 and N1.

Refinement Strategy:

Locate the N1 and C6 methyl carbons early in the difference Fourier map.

Expect high thermal parameters (

) for the methyl hydrogens due to rotation.

Water H-atoms: Locate from difference maps to confirm the H-bond network bridging O2

and N3.

Visualizing the Steric Conflict
The following diagram illustrates the structural logic of 1,6-DMC. It highlights the steric clash

that disrupts planarity and the compensatory role of the water molecule in the crystal lattice.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14160848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,6-Dimethylcytosine Structure
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Figure 1: Structural logic of 1,6-dimethylcytosine. The red arrow indicates the critical steric

clash between N1-Me and C6-Me, which necessitates water-mediated stabilization (yellow

node) to form a stable lattice.
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Technical Data Summary
The following table summarizes the physicochemical properties relevant to the structural

analysis, derived from crystallographic and spectroscopic studies of methylated cytosines.

Parameter Value / Description Impact on Structure

Space Group
Typically Monoclinic (

)

Common for hydrated

nucleobases; allows inversion

symmetry pairs.

Tautomerism Amino-oxo (Canonical)

1,6-dimethylation does not

force the imino form, unlike

some C4 substitutions.

C6-Methyl Rotation Hindered

The barrier to rotation is higher

than in 6-methylcytosine due

to the N1-methyl clash.

Base Stacking Offset / Slipped

Direct overlap is energetically

unfavorable due to the

protruding methyls.

Water Stoichiometry 1:1 (Monohydrate)

Essential for bridging the

N3...Water...O2 network,

compensating for lost base-

pairing capability.

References
Graves, B. J., & Marsh, R. E. (1981). Crystal structures of cytosine and methylated

cytosines. Acta Crystallographica Section B, 37(8), 1564-1569.

Akiyama, I., et al. (1978).[1][2] Ultraviolet photoelectron studies of biological pyrimidines: The

valence electronic structure of cytosine and its methyl derivatives. Journal of Physical

Chemistry.

Shugar, D., & Fox, J. J. (1952). Spectrophotometric studies on nucleic acid derivatives and

related compounds. Biochimica et Biophysica Acta.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/229534722_Tautomeric_Forms_of_Adenine_Vertical_Ionization_Energies_and_Dyson_Orbitals
https://www.researchgate.net/publication/308941736_The_excited-state_structure_vibrations_lifetimes_and_nonradiative_dynamics_of_jet-cooled_1-methylcytosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14160848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Leszczynski, J. (1998). Tautomerism of Cytosine and its Methylated Derivatives: A DFT

Study. Journal of Physical Chemistry A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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